Cas no 2679932-50-2 (tert-butyl N-(3R)-1-(dimethylsulfamoyl)piperidin-3-ylcarbamate)

• Product Name: tert-butyl N-(3R)-1-(dimethylsulfamoyl)piperidin-3-ylcarbamate
• CAS No: 2679932-50-2
• MF: C₁₂H₂₅N₃O₄S
• MW: 307.409601926804
• CID: 5631081
• PubChem ID: 165930080
• Update Time: 2025-10-21

tert-butyl N-(3R)-1-(dimethylsulfamoyl)piperidin-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[(3R)-1-(dimethylsulfamoyl)piperidin-3-yl]carbamate
• EN300-28291742
• 2679932-50-2
• tert-butyl N-(3R)-1-(dimethylsulfamoyl)piperidin-3-ylcarbamate

• Inchi： 1S/C12H25N3O4S/c1-12(2,3)19-11(16)13-10-7-6-8-15(9-10)20(17,18)14(4)5/h10H,6-9H2,1-5H3,(H,13,16)/t10-/m1/s1
• InChI Key： NUAPDFXQYWWKLI-SNVBAGLBSA-N
• SMILES： S(N(C)C)(N1CCC[C@H](C1)NC(=O)OC(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 307.15657746g/mol
• Monoisotopic Mass: 307.15657746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 87.3Ų

Additional information on tert-butyl N-(3R)-1-(dimethylsulfamoyl)piperidin-3-ylcarbamate

Comprehensive Overview of tert-butyl N-(3R)-1-(dimethylsulfamoyl)piperidin-3-ylcarbamate (CAS No. 2679932-50-2)

The compound tert-butyl N-(3R)-1-(dimethylsulfamoyl)piperidin-3-ylcarbamate (CAS No. 2679932-50-2) is a specialized piperidine derivative with significant applications in pharmaceutical research and organic synthesis. Its unique structure, featuring a dimethylsulfamoyl group and a tert-butyl carbamate moiety, makes it a valuable intermediate in the development of bioactive molecules. Researchers and chemists are increasingly interested in this compound due to its potential role in modulating enzyme activity and receptor binding, particularly in the context of central nervous system (CNS) drug discovery.

One of the key reasons for the growing attention toward tert-butyl N-(3R)-1-(dimethylsulfamoyl)piperidin-3-ylcarbamate is its relevance in medicinal chemistry. The compound's stereochemistry, indicated by the (3R) configuration, is critical for its biological activity. This specificity aligns with the current trend in drug development, where chiral molecules are prioritized for their enhanced selectivity and reduced side effects. As the pharmaceutical industry shifts toward precision medicine, compounds like this are becoming indispensable tools for designing targeted therapies.

From a synthetic perspective, CAS No. 2679932-50-2 serves as a versatile building block. The presence of the tert-butyl carbamate group offers protection for amines during multi-step reactions, while the dimethylsulfamoyl moiety can influence solubility and bioavailability. These properties are particularly valuable in peptide synthesis and small-molecule drug development, where controlled functionalization is essential. Recent publications have highlighted its utility in constructing heterocyclic scaffolds, which are foundational to many FDA-approved drugs.

In addition to its pharmaceutical applications, tert-butyl N-(3R)-1-(dimethylsulfamoyl)piperidin-3-ylcarbamate has garnered interest in academic research. Universities and research institutions are exploring its potential as a chemical probe to study enzyme mechanisms or protein-ligand interactions. This aligns with the broader scientific community's focus on structure-activity relationships (SAR), a hot topic in computational chemistry and molecular modeling. The compound's well-defined stereochemistry and functional groups make it an ideal candidate for such studies.

The demand for high-quality research chemicals like CAS No. 2679932-50-2 has surged in recent years, driven by advancements in high-throughput screening (HTS) and fragment-based drug design (FBDD). Suppliers and manufacturers are now offering this compound with stringent purity standards, often exceeding 98%, to meet the needs of pharmaceutical companies and biotech startups. This trend reflects the broader shift toward custom synthesis and tailored molecular solutions in the life sciences sector.

Another area where tert-butyl N-(3R)-1-(dimethylsulfamoyl)piperidin-3-ylcarbamate is gaining traction is in the field of neuropharmacology. Its structural features suggest potential interactions with G-protein-coupled receptors (GPCRs) and ion channels, which are prime targets for treating neurological disorders. With the rising prevalence of conditions like Alzheimer's disease and Parkinson's disease, researchers are actively investigating novel compounds that can cross the blood-brain barrier (BBB) effectively. This compound's lipophilic properties, conferred by the tert-butyl group, may offer advantages in this regard.

From an SEO perspective, queries related to CAS No. 2679932-50-2 often include terms like "piperidine derivatives synthesis," "tert-butyl carbamate uses," and "dimethylsulfamoyl group reactivity." These long-tail keywords reflect the compound's niche yet critical role in modern chemistry. Additionally, questions such as "How to purify tert-butyl N-(3R)-1-(dimethylsulfamoyl)piperidin-3-ylcarbamate?" or "What solvents are compatible with CAS 2679932-50-2?" are common among laboratory professionals. Addressing these practical concerns enhances the accessibility and utility of technical information.

In summary, tert-butyl N-(3R)-1-(dimethylsulfamoyl)piperidin-3-ylcarbamate (CAS No. 2679932-50-2) is a compound of significant scientific and industrial interest. Its applications span drug discovery, chemical biology, and material science, making it a focal point for researchers aiming to innovate in these fields. As the demand for specialized intermediates grows, this compound is poised to play an even more prominent role in advancing cutting-edge research and therapeutic development.